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Compound of Interest

Compound Name: 4-Chloro-3-(hydroxymethyl)phenol

CAS No.: 876299-47-7

Cat. No.: B1358898 Get Quote

Operational Guide for Laboratory & Safety Personnel

Executive Summary: Immediate Action Directives
Do NOT dispose of 4-Chloro-3-(hydroxymethyl)phenol down the drain. Do NOT mix with

non-halogenated solvents (e.g., Acetone, Ethanol) or oxidizers.

This compound is a Halogenated Organic waste. Its disposal pathway is strictly regulated due

to the presence of the chlorine atom on the phenolic ring, which poses risks of forming dioxins

if incinerated at insufficient temperatures.

Status: Hazardous Chemical Waste Primary Hazard: Skin/Eye Corrosion, Aquatic Toxicity

Disposal Stream: Halogenated Organic Waste (Solid or Liquid depending on state)

Chemical Profile & Risk Assessment
Why strict adherence is required.

As a Senior Application Scientist, I emphasize that safety protocols are not just bureaucratic

hurdles; they are based on molecular reactivity. 4-Chloro-3-(hydroxymethyl)phenol (CAS:

876299-47-7) contains two critical functional groups that dictate its handling:

Phenolic Moiety: Acidic and corrosive to tissue. Phenols can penetrate the skin rapidly,

causing systemic toxicity.
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Chlorine Substituent: This classifies the waste as "Halogenated." Standard incineration used

for non-halogenated organics is insufficient. Halogenated compounds require higher

combustion temperatures (>1100°C) and scrubbers to neutralize acidic gases (HCl) and

prevent the formation of persistent organic pollutants (POPs).

Physical & Hazard Data
Property Specification

CAS Number 876299-47-7

Molecular Formula C₇H₇ClO₂

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Moderate in water; Soluble in organic solvents

(DMSO, Methanol)

Acidity (pKa) ~9.5 (Phenolic proton)

GHS Signal Word DANGER

Hazard Statements

H314 (Causes severe skin burns), H318

(Serious eye damage), H411 (Toxic to aquatic

life)

Waste Segregation & Containerization Protocol
The Causality of Segregation: Preventing Cross-Reactivity and Regulatory Fines.

Step 1: Segregation
You must segregate this chemical from Non-Halogenated waste streams.

Reasoning: Mixing halogenated waste with non-halogenated waste (like pure acetone or

ethanol) contaminates the entire volume. Disposal facilities charge significantly higher rates

for halogenated waste because of the specialized incineration required.

Incompatibility: NEVER mix with strong oxidizers (e.g., Nitric Acid, Peroxides) or Acid

Chlorides. The hydroxymethyl group is reactive and can generate heat or toxic fumes upon

contact with these agents.
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Step 2: Container Selection
Solid Waste: If the material is pure solid or absorbed on spill pads, use a wide-mouth HDPE

(High-Density Polyethylene) jar.

Why HDPE? It is resistant to phenolic corrosion and impact.

Liquid Waste: If dissolved in a solvent (e.g., HPLC waste), use an amber glass bottle or

HDPE carboy.

Constraint: Ensure the cap has a chemically resistant liner (PTFE/Teflon). Phenols can

degrade standard rubber seals over time.

Step 3: Labeling
The label must be explicit. "Chemical Waste" is insufficient.

Required Text: "Hazardous Waste - Halogenated Organic."

Constituents: List "4-Chloro-3-(hydroxymethyl)phenol" explicitly.

Hazard Checkbox: Mark "Toxic" and "Corrosive."

Disposal Workflow Diagram
This self-validating workflow ensures no decision point is ambiguous.
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Waste Generated:
4-Chloro-3-(hydroxymethyl)phenol
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1. Full Chemical Name
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3. Date

Do NOT mix with
oxidizers
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Figure 1: Decision tree for the safe segregation and containerization of halogenated phenolic

waste.

Spill Management & Emergency Response
Protocol for accidental release in the laboratory.

PPE Required: Nitrile gloves (double gloved recommended), safety goggles, lab coat. If

powder is fine/dusty, use a P95 respirator or work inside a fume hood.

Isolate: Evacuate the immediate area if the spill is large (>100g). Mark the zone.

Contain:

Solids: Do not dry sweep (creates dust). Cover with a damp paper towel or use a scoop to

gently transfer to a waste jar.

Liquids: Surround with inert absorbent (Vermiculite or clay-based).

Warning: Do NOT use combustible materials like sawdust. Phenols are not compatible

with cellulose-based absorbents if concentrated, as they can facilitate flammability or

leach.

Decontaminate: Scrub the surface with a dilute surfactant (soap/water) or a specific

decontamination solution (e.g., polyethylene glycol 300/ethanol mix) to solubilize the phenol

residue.

Disposal of Cleanup Materials: All pads, gloves, and absorbents must go into the Solid

Halogenated Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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